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Introduction
Gafquat 755N, known in the International Nomenclature of Cosmetic Ingredients (INCI) as

Polyquaternium-11, is a versatile cationic polymer widely utilized in the pharmaceutical and

personal care industries.[1][2][3][4] It functions primarily as a film-former, conditioning agent,

and fixative.[1][3][5] This technical guide provides an in-depth analysis of the chemical

structure, monomer composition, and key characterization parameters of Gafquat 755N, along

with detailed experimental protocols for its synthesis and analysis.

Chemical Structure and Monomer Composition
Gafquat 755N is a quaternized copolymer, meaning it is a polymer composed of two different

monomer units and subsequently modified to carry a positive charge.[1][2][3][4] The primary

monomers that constitute the backbone of Gafquat 755N are:

N-vinylpyrrolidone (VP)

Dimethylaminoethyl methacrylate (DMAEMA)[1][2][3][4]

The copolymerization of these two monomers results in a linear polymer chain. Subsequently,

the tertiary amine groups of the DMAEMA units are quaternized with an alkylating agent,
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typically diethyl sulfate, to introduce a permanent positive charge on the nitrogen atom.[1][3][6]

This positive charge is key to the polymer's functionality, as it allows for ionic interaction with

negatively charged surfaces such as hair and skin.[5][6]

The logical relationship of the monomer composition leading to the final Gafquat 755N
structure is illustrated in the following diagram:

N-Vinylpyrrolidone (VP)

VP-DMAEMA Copolymer
Dimethylaminoethyl

Methacrylate (DMAEMA)
Gafquat 755N

(Polyquaternium-11)
Diethyl Sulfate

Sample and Mobile Phase Preparation

GPC Analysis Data Processing

Dissolve Gafquat 755N
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distribution

Sample Preparation NMR Data Acquisition Data Analysis

Dissolve dried Gafquat 755N
in a deuterated solvent (e.g., D2O) Acquire 1H NMR spectrum Integrate characteristic peaks of

VP and DMAEMA monomers
Calculate monomer ratio
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Preparation

Titration Endpoint and Calculation

Prepare a dilute aqueous
solution of Gafquat 755N

Titrate Gafquat 755N solution
with anionic polymer solution

in the presence of the indicator

Standardized anionic polymer
solution (e.g., PVSK)

Colorimetric indicator
(e.g., Toluidine Blue O)

Detect endpoint by
color change

Calculate charge density based
on titrant volume and concentration

Weigh an empty, dry container (W1)

Add a known weight of
Gafquat 755N solution (W2)

Dry the sample in an oven
(e.g., 105°C) to a constant weight

Cool in a desiccator and
weigh the container with the dried polymer (W3)

Calculate solids content:
% Solids = [(W3 - W1) / W2] * 100
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Equilibrate Gafquat 755N solution
to a specified temperature (e.g., 25°C)

Select an appropriate spindle
and rotational speed

Immerse the spindle in the solution
to the marked level

Allow the viscometer to rotate
until the reading stabilizes

Record the viscosity reading
in centipoise (cP)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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